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Compound of Interest

Compound Name: Pentachloronitrobenzene

Cat. No.: B1680406

Introduction

Pentachloronitrobenzene (PCNB), also known as quintozene, is a broad-spectrum, non-
systemic contact fungicide utilized since the 1950s for the control of a variety of fungal
diseases in turfgrass and other crops.[1] As a contact fungicide, PCNB must be present on the
plant or in the soil before an infection begins to be effective, forming a protective barrier on
plant surfaces.[1][2] It is primarily effective against soil-borne pathogens but also demonstrates
some efficacy against foliar diseases.[1] PCNB's multi-site mode of action is a key
characteristic, making it a valuable tool in fungicide resistance management programs.[1][3]

Regulatory oversight by the U.S. Environmental Protection Agency (EPA) has led to changes in
PCNB's approved uses, including the cessation of its use on home lawns.[2][4][5] Its
application is now primarily directed towards non-residential turf, such as golf courses, sod
farms, and industrial parks.[6]

Mechanism of Action

PCNB is classified by the Fungicide Resistance Action Committee (FRAC) under Group 14 as
an aromatic hydrocarbon fungicide.[6] Its primary mode of action involves the inhibition of lipid
and membrane synthesis.[1][3][7] Specifically, it is thought to cause lipid peroxidation, which
leads to the disruption of fungal cell membranes.[6]
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Beyond its effects on membranes, PCNB exhibits a multi-site inhibitory action on fungal
metabolism:

« |t interferes with the metabolic pathway of soil-borne pathogens by blocking the pentose
phosphate shunt.[1]

« It obstructs the entry of pyruvic acid into the Krebs cycle.[1]

« It generally inhibits glucose formation.[1]

e |tis also reported that PCNB breakdown can release CO2, which inhibits oxygen uptake by
the fungal spore, preventing germination or killing the fungus.[1]

Due to this multi-site activity, there have been no documented cases of pathogen resistance to
PCNB.[1]

Pentachloronitrobenzene (PCNB)

induces

Lipid & Membra{'e Synthesis Metabolic Pathway Interruption Spore ngspiration
o] PG Blocks Pentose Blocks Pyruvic Acid Inhibits Glucose CO2 Release from
p Phosphate Shunt Entry to Krebs Cycle Formation PCNB Breakdown

leads to

Cell Membrane Disruption

Inhibits Spore
Oxygen Uptake

results in results in

Fungal Cell Death /
Inhibition of Germination

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.amvac.com/sites/default/files/_media/product/document/Blocker4F_Tech_Manual-PCNB_and_Blocker4F.pdf
https://www.amvac.com/sites/default/files/_media/product/document/Blocker4F_Tech_Manual-PCNB_and_Blocker4F.pdf
https://www.amvac.com/sites/default/files/_media/product/document/Blocker4F_Tech_Manual-PCNB_and_Blocker4F.pdf
https://www.amvac.com/sites/default/files/_media/product/document/Blocker4F_Tech_Manual-PCNB_and_Blocker4F.pdf
https://www.amvac.com/sites/default/files/_media/product/document/Blocker4F_Tech_Manual-PCNB_and_Blocker4F.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Click to download full resolution via product page
PCNB's Multi-Site Mode of Action in Fungal Pathogens.

Application Data

PCNB is effective against several key turfgrass diseases. Application rates vary by target
disease, formulation, and site. Granular formulations like Turfcide® 10G are often used for

preventive snow mold control.[6]

Table 1: Summary of PCNB Application Rates for Turfgrass Diseases
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Application
Target o Rate Active
. Application . .
Disease sit Formulation (Product Ingredient Notes
ite
(Pathogen) per 1,000 Rate
sq. ft.)
Golf Courses, )
Brown Patch Apply at first
) ) Sod Farms, 0.2-0.751b )
(Rhizoctonia ] 10G 20-751b ] sign of
) Industrial a.i. )
solani) disease.[6][8]
Parks
Golf Courses, )
Dollar Spot Not for use in
] ) Sod Farms, 0.5-0.751b o
(Clarireedia ) 10G 50-751Ib ) California.[6]
) Industrial a.i. 8]
spp.
PP Parks
Leaf
] For
Spot/Melting Golf Courses, ]
preventative
Out Sod Farms, 0.5-0.751b
] ] ] 10G 50-751Ib ) control, apply
(Bipolaris, Industrial a.i. ) )
in spring or
Drechslera Parks
fall.[6][8]
spp.)
Gray Snow Golf Courses, Apply in the
Mold Sod Farms, 0.5-1.01Ib fall before the
_ 10G 5.0-10.01b _ i
(Typhula Industrial a.i. first snowfall.
spp.) Parks [6]
Gray Snow Professional Apply in the
Mold & College 0.5-0.751b fall before the
. 10G 5.0-751Ib _ _
(Typhula Athletic a.i. first snowfall.
spp.) Fields [6]
Pink Snow Golf Courses, Apply in the
Mold Sod Farms, 05-101b fall before the
) ) ] 10G 5.0-10.01b ] ]
(Microdochiu Industrial a.i. first snowfall.
m nivale) Parks [6]
Pink Snow Professional 10G 50-751Ib 0.5-0.751b Apply in the
Mold & College a.i. fall before the
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(Microdochiu Athletic first snowfall.

m nivale) Fields [6]

Note: Always consult the product label for specific rates, timing, and application instructions.[6]
PCNB may cause phytotoxicity on cool-season turfgrasses during periods of high heat (>90°F)
or environmental stress.[9]

Experimental Protocols

Protocol 1: General Protocol for Evaluating PCNB Efficacy on Turfgrass Diseases in a Field
Setting

This protocol provides a framework for conducting field trials to assess the efficacy of PCNB
against a target turfgrass disease.

1. Objective: To determine the efficacy of various rates and application timings of PCNB for the
control of a specific turfgrass disease (e.g., Brown Patch caused by Rhizoctonia solani) under
field conditions.

2. Experimental Design:

¢ Location: Select a turfgrass area with a known history of the target disease. The turf species
should be relevant to the intended use (e.g., creeping bentgrass for a golf course fairway).

¢ Plot Layout: Use a Randomized Complete Block Design (RCBD) with a minimum of four
replications. Plot sizes should be adequate for disease assessment and to prevent spray drift
between plots (e.g., 1m x 2m).

e Treatments:

(¢]

Untreated Control (UTC).

[¢]

PCNB formulation (e.g., 10G or 75W) at low, medium, and high label rates.

[¢]

Industry Standard Fungicide (positive control).

o

Tank-mix combinations of PCNB with other fungicides, if applicable.[1]
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. Materials and Equipment:
Calibrated granular spreader or CO2-pressurized backpack sprayer.
Personal Protective Equipment (PPE) as per the product label.
Plot marking stakes and measuring tapes.
Data collection sheets or electronic device.
Digital camera for photographic documentation.
Irrigation system.
. Methodology:

Site Preparation: Ensure the turf is managed according to standard practices for the location
(mowing height, fertility, etc.).

Inoculation (if necessary): If natural disease pressure is unreliable, inoculate the plot area
with the target pathogen. For R. solani, this can be done using infested grain inoculum
spread evenly across the plots.

Application:

o Apply treatments at a designated timing (e.g., preventively before symptoms appear or
curatively at the first sign of disease).[2][10]

o For granular products, ensure uniform distribution.[2]

o For sprayable formulations, use a spray volume sufficient for thorough coverage (e.g., 2
gallons per 1,000 sq. ft.).

o Follow application with irrigation (e.g., 1/4 inch) to wash the fungicide into the soil or thatch
layer, especially for soil-borne diseases.[2][11]

Maintenance: Continue standard turf management practices throughout the trial period.
Avoid practices that could interfere with disease development or treatment efficacy.
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. Data Collection and Analysis:

Disease Assessment: Rate disease severity at regular intervals (e.g., 7, 14, 21, and 28 days
after treatment). Use a visual rating scale (e.g., 0-100% of plot area diseased, or a 1-9
scale).

Turf Quality: Assess turfgrass quality visually on a 1-9 scale, where 1 is dead turf, 9 is
excellent, and 6 is considered minimally acceptable.

Phytotoxicity: Record any signs of phytotoxicity (e.g., yellowing, stunting) on a 1-9 scale,
where 9 represents no injury.[2]

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) appropriate for an
RCBD. Use a mean separation test (e.g., Fisher's LSD or Tukey's HSD at P=0.05) to
compare treatment means.
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Experimental Workflow for PCNB Efficacy Testing on Turfgrass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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